Cas no 2228199-51-5 (4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 2228199-51-5
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 5810646
• PubChem ID: 165792366
• Update Time: 2025-05-23

4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• EN300-1923577
• 2228199-51-5

• Inchi： 1S/C9H15BrN2O/c1-7-8(5-4-6-10)9(13-3)12(2)11-7/h4-6H2,1-3H3
• InChI Key： OSZHPXTYRWXUBQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Additional information on 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole

Introduction to 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS No. 2228199-51-5) and Its Emerging Applications in Chemical Biology

4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole, identified by the CAS number 2228199-51-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocycle characterized by a five-membered ring containing two nitrogen atoms. The presence of substituents such as a 3-bromopropyl side chain and a 5-methoxy group, along with two dimethyl groups at the 1-position, endows this molecule with distinct chemical and pharmacological characteristics that make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole allows for diverse functionalization, making it a versatile intermediate in organic synthesis. The 3-bromopropyl group introduces a reactive bromine atom, which can participate in various coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures. Additionally, the 5-methoxy substituent enhances the lipophilicity of the compound while potentially influencing its metabolic stability and binding affinity to biological targets. The two dimethyl groups at the 1-position contribute to the rigidity of the pyrazole ring, which is often desirable in drug-like molecules for optimizing pharmacokinetic properties.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific arrangement of substituents in 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole may confer unique interactions with biological targets, making it a promising candidate for further investigation. For instance, the bromine atom on the propyl side chain could serve as a handle for further derivatization, enabling the exploration of novel pharmacophores.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The pyrazole core is a well-established pharmacophore found in numerous approved drugs, including antifungals and antivirals. By modifying the substituents on this core structure, researchers can fine-tune the biological activity of the molecule. The 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole scaffold provides an excellent platform for such modifications. For example, recent studies have shown that pyrazole derivatives can modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The presence of both lipophilic and hydrophilic substituents in this compound suggests that it may have favorable solubility characteristics, which is crucial for drug development.

The chemical synthesis of 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. The synthesis typically begins with the preparation of a halogenated pyrazole precursor followed by nucleophilic substitution reactions to introduce the propyl and methoxy groups. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to achieve high yields and regioselectivity. These synthetic strategies not only demonstrate the feasibility of producing this compound on a laboratory scale but also open avenues for further structural diversification.

From a material science perspective, 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole has potential applications in polymer chemistry and coordination chemistry. The bromine atom on the propyl side chain can serve as a coordination site for transition metals, leading to the formation of metal complexes with unique catalytic or luminescent properties. Such metal complexes are widely used in industrial processes and advanced materials development. Additionally, the lipophilic nature of this compound makes it suitable for incorporation into lipid-based drug delivery systems or as an additive in liquid crystals.

The pharmaceutical industry has been particularly interested in developing new therapeutic agents based on heterocyclic scaffolds like pyrazole. The ability to modify multiple positions on the pyrazole ring allows for extensive structural optimization without losing biological activity. This flexibility is exemplified by recent patents and publications describing novel pyrazole derivatives with improved pharmacokinetic profiles and reduced side effects. 4-(3-bromopropyl)-5-methoxy-1,3-dimethyl-1H-pyrazole represents an early entry point into this growing chemical space.

In conclusion,4-(3-bromopropyl)-5-methoxy-1H-pyrazole (CAS No. 2228199-51-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and safety profiles. Furthermore,this molecule offers exciting opportunities for innovation in material science through its utility as a building block for advanced materials and coordination complexes.